Cas no 845306-04-9 (6-Chloro-N-methyl-2-pyridinecarboxamide)

6-Chloro-N-methyl-2-pyridinecarboxamide structure
845306-04-9 structure
Product Name:6-Chloro-N-methyl-2-pyridinecarboxamide
CAS No:845306-04-9
MF:C7H7ClN2O
MW:170.59628033638
MDL:MFCD09862945
CID:2084678
PubChem ID:24903387
Update Time:2025-07-29

6-Chloro-N-methyl-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-N-methyl-2-pyridinecarboxamide
    • 6-chloro-N-methylpyridine-2-carboxamide
    • 6-chloro-N-methylpicolinamide
    • 2-Pyridinecarboxamide, 6-chloro-N-methyl-
    • STL373500
    • BBL031580
    • 6-Chloro-N-methyl-2-pyridinecarboxamide (ACI)
    • EN300-76303
    • AS-64912
    • MFCD09862945
    • SCHEMBL18824644
    • 845306-04-9
    • Z969105050
    • D83456
    • AKOS011516723
    • F8889-5170
    • 2-Pyridinecarboxamide, 6-chloro-N-methyl
    • DB-091106
    • ALBB-022383
    • F89ZC3CE66
    • CS-0151056
    • MDL: MFCD09862945
    • Inchi: 1S/C7H7ClN2O/c1-9-7(11)5-3-2-4-6(8)10-5/h2-4H,1H3,(H,9,11)
    • InChI Key: PZDCYXWZXSTONB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(Cl)N=1)NC

Computed Properties

  • Exact Mass: 170.0246905g/mol
  • Monoisotopic Mass: 170.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42
  • XLogP3: 1.4

6-Chloro-N-methyl-2-pyridinecarboxamide Pricemore >>

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